Cas no 91296-15-0 (Cyclopentanemethanol,4-(2,6-diamino-9H-purin-9-yl)-2-hydroxy-, (1R,2S,4R)-rel-)

• Product name: Cyclopentanemethanol,4-(2,6-diamino-9H-purin-9-yl)-2-hydroxy-, (1R,2S,4R)-rel-
• CAS No: 91296-15-0
• MF: C₁₁H₁₆N₆O₂
• MW: 264.283740997314
• CID: 818955
• PubChem ID: 301948

Cyclopentanemethanol,4-(2,6-diamino-9H-purin-9-yl)-2-hydroxy-, (1R,2S,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol,4-(2,6-diamino-9H-purin-9-yl)-2-hydroxy-, (1R,2S,4R)-rel-
• 4-(2,6-diaminopurin-9-yl)-2-(hydroxymethyl)cyclopentan-1-ol
• NSC 181924
• NSC-181924
• DTXSID80306895
• NSC181924
• 91296-15-0
• CHEMBL283281

• Inchi： InChI=1S/C11H16N6O2/c12-9-8-10(16-11(13)15-9)17(4-14-8)6-1-5(3-18)7(19)2-6/h4-7,18-19H,1-3H2,(H4,12,13,15,16)
• InChI Key： MAGAOIQNXNHTLK-UHFFFAOYSA-N
• SMILES： C1C(CC(C1CO)O)N2C=NC3=C(N=C(N=C32)N)N

Computed Properties

• Exact Mass: 264.133
• Monoisotopic Mass: 264.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.92±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 678.4°C at 760 mmHg
• Flash Point: 364.1°C
• Refractive Index: 1.907
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 136.10000
• LogP: 0.45740